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An In-depth Technical Guide on the Polymerization Kinetics of Clearfil Photo Posterior

Introduction

Clearfil Photo Posterior, a light-curing, radiopaque composite resin, is specifically designed
for restorations in the posterior region.[1] Its clinical success and longevity are intrinsically
linked to the extent and rate of its polymerization, a process that transforms the monomer resin
matrix into a durable, cross-linked polymer network. Understanding the polymerization kinetics
—specifically the degree of conversion (DC)—is paramount for researchers and dental
professionals to optimize curing protocols and ensure the material's mechanical properties and
biocompatibility. This guide provides a detailed overview of the polymerization kinetics of
Clearfil Photo Posterior, summarizing key quantitative data, outlining experimental
methodologies, and visualizing the workflows involved in its characterization.

Polymerization Kinetics: Quantitative Data

The degree of conversion (DC) is a critical parameter that quantifies the percentage of carbon-
carbon double bonds from the monomer that have been converted into single bonds to form
the polymer network. A higher DC is generally associated with superior mechanical properties
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and lower residual monomer elution. The DC of Clearfil Photo Posterior has been evaluated

under various light-curing conditions, as detailed in the tables below.

Table 1: Degree of Conversion with Different Light

Curing Units (QTH, LED, PAC)

Light Source

Curing Time (s)

Mean Degree of
Conversion (%)

Key Observations

QTH (Halogen)

40

Data not specified, but
higher than LED

QTH light sources
resulted in
significantly higher DC
values compared to
LED units for the
composites tested in
this study.[2][3]

LED

40

43%

The lowest DC for
Clearfil Photo
Posterior was
observed when cured
with an LED light
source.[2][3][4][5]

PAC (Plasma Arc)

10

No significant
difference from QTH
or LED

Source: Gunduz B, et al. (2013).[2][3][4][5]

Table 2: Degree of Conversion with Halogen vs. LED

Curing Units

Light Source

Curing Time (s)

Mean Degree of
Conversion (%)

Standard Deviation

Halogen 40 47.0 +34
LED 20 46.9 +1.3
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Source: Unal M, et al.[6]

Studies have consistently shown that Clearfil Photo Posterior exhibits a lower degree of
conversion compared to several other hybrid and microhybrid composites.[2][6] This
characteristic may be related to its composition as a 'macrofilled’ composite with a high filler
content of 84.7% by weight.[2][6]

Experimental Protocols

The determination of the degree of conversion for dental composites like Clearfil Photo
Posterior predominantly relies on Fourier Transform Infrared (FTIR) Spectroscopy. This
technique provides a direct measurement of the chemical changes occurring during
polymerization.

Methodology: Degree of Conversion Measurement by
FTIR Spectroscopy

e Sample Preparation:

o The composite material is dispensed and placed into a standardized Teflon mold, typically
with dimensions of 2 mm in thickness and 5 mm in diameter.[3][4] This ensures consistent
sample geometry for analysis.

o The mold is placed between two transparent Mylar strips to prevent the formation of an
oxygen-inhibited layer on the surface and to create a smooth surface for analysis.

e Uncured State Analysis:

o An initial FTIR spectrum of the uncured composite paste is recorded. This spectrum
serves as the baseline (To) measurement.

o The absorbance of the aliphatic carbon-carbon double bond (C=C) peak is measured at
approximately 1638 cm~1.

o Simultaneously, the absorbance of an internal standard peak, typically the aromatic
carbon-carbon (C=C) peak at around 1608 cm~1, is measured. This aromatic peak

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.mona.uwi.edu/fms/wimj/system/files/article_pdfs/wimj-iss8-2022_555_558.pdf
https://www.benchchem.com/product/b1167793/docs?utm_src=pdf-body#polymerization-kinetics-of-clearfil-photo-posterior
https://pmc.ncbi.nlm.nih.gov/articles/PMC3571517/
https://www.mona.uwi.edu/fms/wimj/system/files/article_pdfs/wimj-iss8-2022_555_558.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3571517/
https://www.mona.uwi.edu/fms/wimj/system/files/article_pdfs/wimj-iss8-2022_555_558.pdf
https://www.benchchem.com/product/b1167793/docs?utm_src=pdf-body#polymerization-kinetics-of-clearfil-photo-posterior
https://www.benchchem.com/product/b1167793/docs?utm_src=pdf-body#polymerization-kinetics-of-clearfil-photo-posterior
https://pubmed.ncbi.nlm.nih.gov/23407765/
https://www.researchgate.net/publication/235620828_Conversion_degrees_of_resin_composites_using_different_light_sources
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167793?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

originates from the Bis-GMA monomer backbone and its intensity does not change during
polymerization.

e Photopolymerization (Curing):
o The sample within the mold is light-cured from the top surface.[3][4]

o The emitting tip of the dental curing light is held as close as possible to the sample
surface.

o Specific curing units (e.g., QTH, LED, PAC) are used with defined irradiation times (e.g.,
10, 20, or 40 seconds) and light intensities.[3][6]

e Cured State Analysis:

o Immediately following the light-curing cycle, a second FTIR spectrum of the now-
polymerized sample is recorded.

o The post-cure absorbance values for both the aliphatic C=C peak (1638 cm~1) and the
aromatic internal standard peak (1608 cm~1) are measured.

o Calculation of Degree of Conversion:

o The degree of conversion is calculated by comparing the ratio of the aliphatic to aromatic
peak absorbances before and after curing. The formula used is:

DC (%) = [1 - (Aliphatic Peak cured / Aromatic Peak cured) / (Aliphatic Peak uncured /

Aromatic Peak uncured)] x 100

Visualizations
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The following diagrams illustrate the experimental workflow for determining the polymerization

kinetics of Clearfil Photo Posterior.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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